N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide

• IUPAC Name: N-[3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C21H25N5O3S/c1-16-13-20-23-14-17(15-26(20)24-16)5-4-10-22-21(27)18-6-8-19(9-7-18)30(28,29)25-11-2-3-12-25/h6-9,13-15H,2-5,10-12H2,1H3,(H,22,27)
• InChI Key: XGASGUOAOTVLFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=NC2=C1)CCCNC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCC4
• Molecular Formula: C21H25N5O3S
• Molecular Weight: 427.5 g/mol

Description

N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide is a useful research compound. Its molecular formula is C21H25N5O3S and its molecular weight is 427.52. The purity is usually 95%.
BenchChem offers high-quality N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(2-methylpyrazolo[1,5-a]pyrimidin-6-yl)propyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor and Antimicrobial Activities

Pyrazolopyrimidine derivatives have been synthesized and evaluated for their antitumor and antimicrobial activities. These compounds exhibit inhibition effects against various cancer cell lines, such as human breast and liver carcinoma cells, comparable to standard treatments like 5-fluorouracil. Additionally, they have been shown to possess antimicrobial properties, indicating their potential in developing new therapeutic agents (Riyadh, 2011).

Anti-inflammatory and Anticancer Properties

Novel pyrazolopyrimidines have been synthesized and tested for their anti-inflammatory and anticancer activities. These compounds were found to exhibit significant cytotoxicity against various cancer cell lines and showed promising 5-lipoxygenase inhibition activities, suggesting their potential use in cancer therapy and inflammation-related conditions (Rahmouni et al., 2016).

Antiviral Activities

Benzamide-based 5-aminopyrazoles and their derivatives have been synthesized and tested for their anti-influenza A virus activities. Among these, certain compounds showed significant antiviral activities against the H5N1 strain, highlighting their potential as antiviral agents (Hebishy et al., 2020).

Insecticidal Agents

Compounds incorporating pyrazolopyrimidine and related moieties have been evaluated as potential insecticidal agents against agricultural pests like the cotton leafworm. These studies revealed that certain derivatives exhibit potent toxic effects, indicating their potential application in agricultural pest management (Soliman et al., 2020).

Fluorescent Probes

Pyrazolopyrimidine derivatives have been investigated for their potential use as fluorescent probes. Due to their significant fluorescence intensity and quantum yields, these compounds could be used to detect biologically or environmentally relevant species, highlighting their application in biochemical and environmental analysis (Castillo et al., 2018).